Cas no 2171257-72-8 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid
• CAS No: 2171257-72-8
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6340931
• PubChem ID: 165815783
• Update Time: 2025-06-08

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid
• 2171257-72-8
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-4-hydroxybutanoic acid
• EN300-1488388

• Inchi： 1S/C24H28N2O6/c1-24(2,22(30)26-20(11-12-27)21(28)29)14-25-23(31)32-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,27H,11-14H2,1-2H3,(H,25,31)(H,26,30)(H,28,29)/t20-/m0/s1
• InChI Key： GOWBBOQMKSNCEM-FQEVSTJZSA-N
• SMILES： O(C(NCC(C)(C)C(N[C@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid

Recent Advances in the Study of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic Acid and Related Compounds

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid, along with its related chemical entity 2171257-72-8, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and biochemical tools, particularly in peptide synthesis and drug delivery systems. This research brief aims to synthesize the latest findings and provide a comprehensive overview of their applications, mechanisms, and potential future directions.

Recent studies have highlighted the role of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid as a key intermediate in solid-phase peptide synthesis (SPPS). Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoic acid moiety, make it an ideal candidate for the synthesis of complex peptides with enhanced stability and bioavailability. Researchers have successfully utilized this compound to develop peptide-based therapeutics targeting various diseases, including cancer and infectious diseases.

In parallel, the compound 2171257-72-8 has been investigated for its potential as a small-molecule modulator of protein-protein interactions (PPIs). Preliminary data suggest that this compound can selectively inhibit specific PPIs involved in inflammatory pathways, offering a promising avenue for the development of anti-inflammatory drugs. Structural-activity relationship (SAR) studies are currently underway to optimize its binding affinity and pharmacokinetic properties.

Methodologically, advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry have been employed to elucidate the molecular structures and interactions of these compounds. Computational modeling and molecular dynamics simulations have further complemented these experimental approaches, providing insights into their binding mechanisms and potential off-target effects.

The results from these studies underscore the therapeutic potential of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid and 2171257-72-8. For instance, in vitro and in vivo experiments have demonstrated their efficacy in modulating biological pathways with minimal cytotoxicity. However, challenges such as scalability of synthesis and in vivo stability remain to be addressed in future research.

In conclusion, the ongoing research on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-4-hydroxybutanoic acid and 2171257-72-8 highlights their significance in advancing chemical biology and pharmaceutical sciences. Continued exploration of their applications, coupled with innovative synthetic and analytical methodologies, is expected to yield transformative outcomes in drug discovery and development.